Cas no 917614-71-2 (Benzoic acid, 3-nitro-2-[(1E)-2-(4-nitrophenyl)ethenyl]-)

Benzoic acid, 3-nitro-2-[(1E)-2-(4-nitrophenyl)ethenyl]- structure
917614-71-2 structure
Product name:Benzoic acid, 3-nitro-2-[(1E)-2-(4-nitrophenyl)ethenyl]-
CAS No:917614-71-2
MF:C15H10N2O6
MW:314.2497
CID:785417
PubChem ID:71428487

Benzoic acid, 3-nitro-2-[(1E)-2-(4-nitrophenyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-nitro-2-[(1E)-2-(4-nitrophenyl)ethenyl]-
    • 3-nitro-2-[2-(4-nitrophenyl)ethenyl]benzoic acid
    • DTXSID40847214
    • 917614-71-2
    • Inchi: InChI=1S/C15H10N2O6/c18-15(19)13-2-1-3-14(17(22)23)12(13)9-6-10-4-7-11(8-5-10)16(20)21/h1-9H,(H,18,19)
    • InChI Key: BVQPLXPXVIIZII-UHFFFAOYSA-N
    • SMILES: C1=CC(=C(C(=C1)[N+](=O)[O-])C=CC2=CC=C(C=C2)[N+](=O)[O-])C(=O)O

Computed Properties

  • Exact Mass: 314.05388604g/mol
  • Monoisotopic Mass: 314.05388604g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 487
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 129Ų
  • XLogP3: 3.4

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